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Compound of Interest

Compound Name:
Trimethylammonium chloride-

13c3,d9

Cat. No.: B12387239 Get Quote

This technical guide provides a comprehensive overview of the safety data for

Trimethylammonium chloride-13c3,d9, compiled for researchers, scientists, and drug

development professionals. Due to the limited availability of a specific Safety Data Sheet (SDS)

for this isotopically labeled compound, this guide synthesizes information from the SDS of the

unlabeled Trimethylammonium chloride and related compounds. The isotopic labeling with 13C

and deuterium is not expected to significantly alter the chemical's fundamental hazardous

properties.

Section 1: Chemical and Physical Properties
The following table summarizes the key chemical and physical properties of

Trimethylammonium chloride.
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Property Value Source

Molecular Formula C₃H₁₀ClN [1][2]

Molecular Weight
107.60 g/mol (for 13c3,d9

labeled)
[1]

95.57 g/mol (for unlabeled)

Appearance
White to off-white crystalline

powder or solid
[3][4]

Odor Odorless to slightly fish-like [4]

Melting Point 283-284 °C (decomposes)

Boiling Point Data not available [3]

Solubility Soluble in water and ethanol [4]

pH 5 (10% aqueous solution) [4]

Vapor Pressure 0 Pa at 25 °C [5]

Density ~1.04 g/cm³ [5]

Hygroscopicity Hygroscopic [4]

Section 2: Hazard Identification and Classification
Trimethylammonium chloride is classified as an irritant. The GHS hazard statements and

precautionary statements are summarized below.
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Hazard Class
GHS
Classification

Pictogram Signal Word
Hazard
Statement

Skin Irritation Category 2 ! Warning

H315: Causes

skin irritation[3]

[5]

Eye Irritation Category 2A ! Warning

H319: Causes

serious eye

irritation[3][5]

Respiratory

Irritation
Category 3 ! Warning

H335: May

cause respiratory

tract irritation[3]

GHS Hazard Classification Diagram

Trimethylammonium chloride-13c3,d9 Pictogram Signal Word

Hazard Statements

GHS Hazard Classification Warning H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory tract irritation

Click to download full resolution via product page

Caption: GHS hazard classification for Trimethylammonium chloride.

Section 3: Toxicological Information
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Limited toxicological data is available for Trimethylammonium chloride. The available data for

the unlabeled compound is presented below.

Test Type Species Route Value Source

LD50 (Acute

Oral)
Rabbit Oral 3090 mg/kg

EC50 (Aquatic) Daphnia magna -
139.95 mg/L (48

h)
[5]

EC50 (Aquatic) Algae - 150 mg/L (72 h) [5]

Potential Acute Health Effects:

Eyes: Causes serious eye irritation.[3]

Skin: May be harmful if absorbed through the skin and causes skin irritation.[3]

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.[3]

Ingestion: May be harmful if swallowed.[3]

Carcinogenic and Mutagenic Effects: No component of this product present at levels greater

than or equal to 0.1% is identified as a probable, possible or confirmed human carcinogen by

IARC or ACGIH.[3] No data on mutagenic effects is available.[3]

Section 4: Experimental Protocols - Safe Handling
and Emergency Procedures
Handling and Storage
Handling:

Avoid contact with skin and eyes.[3]

Avoid the formation of dust and aerosols.[3]

Provide appropriate exhaust ventilation at places where dust is formed.[3]
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Do not eat, drink, or smoke when using this product.[6]

Wash hands thoroughly after handling.[3][6]

Storage:

Store in a cool, dry, and well-ventilated place.[3]

Keep the container tightly closed.

Store locked up.[6]

The substance is hygroscopic; protect from moisture.[3]

Incompatible with strong oxidizing agents.[3]

Exposure Controls and Personal Protection
Engineering Controls:

Use a laboratory fume hood or mechanical exhaust to minimize exposure.[3]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 (EU) or

NIOSH (US) standards.[3]

Skin Protection: Handle with gloves. Wear impervious clothing. The type of protective

equipment must be selected according to the concentration and amount of the dangerous

substance at the specific workplace.[3]

Respiratory Protection: If risk assessment shows air-purifying respirators are appropriate,

use a full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387)

respirator cartridges as a backup to engineering controls. If the respirator is the sole means

of protection, use a full-face supplied air respirator.[3]

First Aid Measures
The following diagram outlines the recommended first aid procedures in case of exposure.
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Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Exposure to Trimethylammonium chloride

Move to fresh air.
If not breathing, give artificial respiration.

If inhaled

Wash off with soap and plenty of water.

On skin

Rinse thoroughly with plenty of water for at least 15 minutes.

In eyes

Never give anything by mouth to an unconscious person.
Rinse mouth with water.

If swallowed

Consult a physician. Consult a physician. Consult a physician. Consult a physician.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12387239#trimethylammonium-chloride-13c3-d9-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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